Cas no 1806156-42-2 (Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806156-42-2
• MF: C₁₂H₁₃ClF₃NO₄
• MW: 327.684133291245
• CID: 4840291
• Update Time: 2025-06-23

Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C12H13ClF3NO4/c1-3-20-9(18)5-8-4-7(6-13)10(19-2)11(17-8)21-12(14,15)16/h4H,3,5-6H2,1-2H3
• InChI Key： HFOPKQFJHNJTMV-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(N=C(CC(=O)OCC)C=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 343
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate

Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806156-42-2): A Comprehensive Overview

Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806156-42-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate is notable for its combination of a pyridine ring, a chloromethyl group, a methoxy substituent, and a trifluoromethoxy moiety. These functional groups contribute to the compound's unique chemical and biological properties. The presence of the pyridine ring imparts aromaticity and electronic stability, while the chloromethyl group provides reactivity for further derivatization. The methoxy and trifluoromethoxy substituents enhance lipophilicity and metabolic stability, making the compound an attractive candidate for various pharmaceutical applications.

Recent studies have focused on the synthesis and optimization of Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the chloromethyl group onto the pyridine ring. This method has been shown to be highly efficient and scalable, allowing for the production of gram quantities of the compound with high purity. Additionally, alternative synthetic routes have been explored to improve yield and reduce the number of reaction steps, further enhancing the practicality of large-scale synthesis.

The biological activities of Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate have been extensively investigated in various preclinical models. Studies have demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and signaling pathways, thereby reducing inflammation and tissue damage.

Furthermore, Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate has shown potential as an anticancer agent. In vitro studies have indicated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. These findings suggest that the compound may have therapeutic value in cancer treatment, particularly in combination with other anticancer drugs to enhance efficacy and reduce side effects.

In addition to its anti-inflammatory and anticancer properties, Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate has also been evaluated for its neuroprotective effects. Preclinical studies have shown that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating oxidative stress pathways. This neuroprotective activity makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate has been assessed in several preclinical studies. Toxicity evaluations have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

Recent advancements in computational chemistry have also contributed to our understanding of Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate. Molecular modeling studies have provided insights into its binding interactions with target proteins, helping to optimize its structure for improved potency and selectivity. These computational tools are invaluable in guiding the rational design of new derivatives with enhanced therapeutic properties.

In conclusion, Ethyl 4-(chloromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806156-42-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its properties and evaluating its clinical potential in various disease settings.